Cas no 7552-07-0 (1,2,4-thiadiazol-5-amine)

1,2,4-Thiadiazol-5-amine is a heterocyclic compound featuring a thiadiazole core with an amine functional group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich nitrogen and sulfur atoms contribute to versatile binding properties, enabling applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability and compatibility with further functionalization enhance its utility in constructing complex heterocyclic frameworks. Researchers value 1,2,4-thiadiazol-5-amine for its role in designing novel therapeutics, including antimicrobial and antiviral agents, due to its ability to modulate biological activity through targeted interactions.
1,2,4-thiadiazol-5-amine structure
1,2,4-thiadiazol-5-amine structure
Product Name:1,2,4-thiadiazol-5-amine
CAS No:7552-07-0
MF:C2H3N3S
MW:101.130317926407
MDL:MFCD19441985
CID:47558
PubChem ID:290274
Update Time:2025-05-28

1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1,2,4-thiadiazole
    • 1,2,4-Thiadiazol-5-amine
    • [1,2,4]Thiadiazol-5-ylamine
    • 5-Amino-1,2,4-thiadiazoleine
    • [1,2,4]-thiadiazol-5-ylamine
    • AKOS005604744
    • GEO-02574
    • 5-imino-1,2,4-thiadiazole
    • CHEMBL295053
    • BCP23383
    • AC-25690
    • AS-40727
    • ER62WCE6KP
    • AB08270
    • SY010738
    • BB 0253490
    • DTXSID90302767
    • AE-842/30373034
    • 2-amino-1,3,5-thiadiazole
    • CS-0037734
    • 5-amino-1,2,4-thiadiazole, AldrichCPR
    • AM20100736
    • [1,2,4]Thiadiazol-5-ylamine hydrochloride
    • NSC-153379
    • 1,4-Thiadiazole, 5-amino-
    • 7552-07-0
    • 1,2,4-thiadiazole-5-amine
    • A9614
    • MFCD01102171
    • 1,2,4-thiadiazol-5-ylamine
    • SCHEMBL161387
    • 1,2,4-Thiadiazole, 5-amino-
    • EN300-117714
    • Q-103248
    • (1,2,4-Thiadiazol-5-yl)amine
    • A838442
    • FT-0602790
    • NSC153379
    • DB-030552
    • STK693357
    • 1,2,4-thiadiazol-5-amine
    • MDL： MFCD19441985
    • Inchi： 1S/C2H3N3S/c3-2-4-1-5-6-2/h1H,(H2,3,4,5)
    • InChI Key： VJHTZTZXOKVQRN-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC=N1

Computed Properties

  • Exact Mass: 101.00500
  • Monoisotopic Mass: 101.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80A^2

Experimental Properties

  • Density: 1.495
  • Melting Point: 112-115°C
  • Boiling Point: 238.9℃/760mmHg
  • Flash Point: 98.3°C
  • Refractive Index: 1.662
  • PSA: 80.04000
  • LogP: 0.70150

1,2,4-thiadiazol-5-amine Security Information

  • Hazard Category Code： 20/22
  • Safety Instruction： S22-S36/37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R20/21/22
  • Safety Term：S22;S36/37

1,2,4-thiadiazol-5-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,4-thiadiazol-5-amine Pricemore >>

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